Cas no 2229189-95-9 (2-methoxy-3-(pyrrolidin-2-ylmethyl)pyridine)

2-Methoxy-3-(pyrrolidin-2-ylmethyl)pyridine is a heterocyclic compound featuring a pyridine core substituted with a methoxy group at the 2-position and a pyrrolidin-2-ylmethyl moiety at the 3-position. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications. The pyrrolidine ring enhances conformational flexibility, while the methoxy group influences electronic properties, making it a versatile intermediate for synthetic modifications. Its balanced lipophilicity and basicity suggest favorable pharmacokinetic properties for drug development. The compound’s modular design allows for further functionalization, enabling tailored applications in medicinal chemistry or catalysis. High purity and stability under standard conditions ensure reliable performance in research and industrial settings.
2-methoxy-3-(pyrrolidin-2-ylmethyl)pyridine structure
2229189-95-9 structure
Product Name:2-methoxy-3-(pyrrolidin-2-ylmethyl)pyridine
CAS No:2229189-95-9
MF:C11H16N2O
MW:192.257542610168
CID:5881960
PubChem ID:165867128
Update Time:2025-10-30

2-methoxy-3-(pyrrolidin-2-ylmethyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 2-methoxy-3-(pyrrolidin-2-ylmethyl)pyridine
    • EN300-1824626
    • 2229189-95-9
    • Inchi: 1S/C11H16N2O/c1-14-11-9(4-2-7-13-11)8-10-5-3-6-12-10/h2,4,7,10,12H,3,5-6,8H2,1H3
    • InChI Key: YCPCCIAOIIPTJL-UHFFFAOYSA-N
    • SMILES: O(C)C1C(=CC=CN=1)CC1CCCN1

Computed Properties

  • Exact Mass: 192.126263138g/mol
  • Monoisotopic Mass: 192.126263138g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 34.2Ų

2-methoxy-3-(pyrrolidin-2-ylmethyl)pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1824626-0.05g
2-methoxy-3-(pyrrolidin-2-ylmethyl)pyridine
2229189-95-9
0.05g
$827.0 2023-09-19
Enamine
EN300-1824626-0.1g
2-methoxy-3-(pyrrolidin-2-ylmethyl)pyridine
2229189-95-9
0.1g
$867.0 2023-09-19
Enamine
EN300-1824626-0.25g
2-methoxy-3-(pyrrolidin-2-ylmethyl)pyridine
2229189-95-9
0.25g
$906.0 2023-09-19
Enamine
EN300-1824626-0.5g
2-methoxy-3-(pyrrolidin-2-ylmethyl)pyridine
2229189-95-9
0.5g
$946.0 2023-09-19
Enamine
EN300-1824626-1.0g
2-methoxy-3-(pyrrolidin-2-ylmethyl)pyridine
2229189-95-9
1g
$1485.0 2023-05-26
Enamine
EN300-1824626-2.5g
2-methoxy-3-(pyrrolidin-2-ylmethyl)pyridine
2229189-95-9
2.5g
$1931.0 2023-09-19
Enamine
EN300-1824626-5.0g
2-methoxy-3-(pyrrolidin-2-ylmethyl)pyridine
2229189-95-9
5g
$4309.0 2023-05-26
Enamine
EN300-1824626-10.0g
2-methoxy-3-(pyrrolidin-2-ylmethyl)pyridine
2229189-95-9
10g
$6390.0 2023-05-26
Enamine
EN300-1824626-1g
2-methoxy-3-(pyrrolidin-2-ylmethyl)pyridine
2229189-95-9
1g
$986.0 2023-09-19
Enamine
EN300-1824626-5g
2-methoxy-3-(pyrrolidin-2-ylmethyl)pyridine
2229189-95-9
5g
$2858.0 2023-09-19

Additional information on 2-methoxy-3-(pyrrolidin-2-ylmethyl)pyridine

Research Briefing on 2-Methoxy-3-(pyrrolidin-2-ylmethyl)pyridine (CAS: 2229189-95-9): Recent Advances and Applications

The compound 2-methoxy-3-(pyrrolidin-2-ylmethyl)pyridine (CAS: 2229189-95-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of 2-methoxy-3-(pyrrolidin-2-ylmethyl)pyridine as a key intermediate in the synthesis of novel bioactive molecules. Its pyrrolidine and pyridine moieties make it a versatile scaffold for designing compounds with enhanced binding affinity to various biological targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in developing selective inhibitors for neurotransmitter receptors, which could have implications for treating neurological disorders.

In terms of synthesis, advancements in catalytic methods have improved the yield and purity of 2-methoxy-3-(pyrrolidin-2-ylmethyl)pyridine. A recent paper in Organic Letters (2024) described a novel asymmetric hydrogenation technique that significantly reduces byproduct formation, making the process more efficient and scalable for industrial applications. This is particularly relevant for pharmaceutical companies looking to incorporate this compound into their drug development pipelines.

Pharmacological evaluations of derivatives of 2-methoxy-3-(pyrrolidin-2-ylmethyl)pyridine have shown promising results in preclinical models. For example, a derivative modified with a fluorinated side chain exhibited potent anti-inflammatory activity in murine models, as reported in Bioorganic & Medicinal Chemistry Letters (2023). These findings suggest potential applications in treating chronic inflammatory diseases, though further clinical validation is required.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of 2-methoxy-3-(pyrrolidin-2-ylmethyl)pyridine-based compounds. Issues such as metabolic stability and bioavailability need to be addressed to fully exploit their therapeutic potential. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and accelerate the translation of these findings into clinical applications.

In conclusion, 2-methoxy-3-(pyrrolidin-2-ylmethyl)pyridine (CAS: 2229189-95-9) represents a promising scaffold for drug discovery, with recent research underscoring its versatility and biological relevance. Continued exploration of its derivatives and optimization of synthetic routes will likely yield novel therapeutics for a range of diseases. This briefing underscores the importance of interdisciplinary collaboration to advance the field and bring these innovations to market.

Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.